2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2-heptylsulfanyl-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H22N4S/c1-4-5-6-7-8-9-19-14-16-13-15-11(2)10-12(3)18(13)17-14/h10H,4-9H2,1-3H3
• InChI Key: LCBGBWNCBKZTJC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCSC1=NN2C(=CC(=NC2=N1)C)C
• Molecular Formula: C14H22N4S
• Molecular Weight: 278.42 g/mol

Description

2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine, also known as HDMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic compound that contains a triazole ring and a pyrimidine ring. The synthesis method of HDMP is complex and requires specific conditions. The scientific research application of HDMP is broad and includes its use in drug discovery, antimicrobial activity, and cancer research.

Mechanism of Action

The mechanism of action of 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine is not fully understood. However, studies have shown that 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine inhibits the activity of enzymes involved in DNA replication and repair, leading to cell death. 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has several biochemical and physiological effects. Studies have shown that 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has been shown to induce apoptosis in cancer cells, leading to their death. 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has also been shown to have anti-inflammatory activity, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine in lab experiments is its potential applications in drug discovery. 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has been shown to have antimicrobial and anticancer activity, making it a promising candidate for the development of new antibiotics and cancer therapies. Additionally, 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has been shown to have anti-inflammatory activity, making it a potential candidate for the development of new anti-inflammatory drugs. However, the synthesis method of 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine is complex and requires specific conditions, making it a challenging process. Additionally, the mechanism of action of 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine is not fully understood, and further studies are needed to elucidate its mechanism of action fully.

Future Directions

There are several future directions for the research on 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine. One of the future directions is to investigate the potential applications of 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine in drug discovery further. 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has shown potential antimicrobial and anticancer activity, making it a promising candidate for the development of new antibiotics and cancer therapies. Additionally, further studies are needed to elucidate the mechanism of action of 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine fully. Another future direction is to investigate the potential applications of 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine in the development of new anti-inflammatory drugs. 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has been shown to have anti-inflammatory activity, making it a potential candidate for the development of new anti-inflammatory drugs. Overall, 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine is a promising compound that has potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has potential applications in various fields of scientific research. One of the most significant applications of 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine is in drug discovery. 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has been found to have antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has shown potential anticancer activity, making it a promising candidate for the development of new cancer therapies. 2-(heptylthio)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has also been shown to have anti-inflammatory activity, making it a potential candidate for the development of new anti-inflammatory drugs.